molecular formula Fe2H18O21S3 B1148908 FERRIC SULFATE NONAHYDRATE CAS No. 13520-56-4

FERRIC SULFATE NONAHYDRATE

Cat. No. B1148908
CAS RN: 13520-56-4
M. Wt: 562.02
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ferric Sulfate Nonahydrate is a chemical compound with the formula Fe2H18O21S3 . It is a crystalline salt with rhomboidal geometry . The structure contains Fe +3 cations and SO 4-2 anions .


Molecular Structure Analysis

The ferric sulfate molecular formula is Fe 2 (SO 4) 3 . Its molar mass is 399.88 g mol -1 . The ferric sulfate structure contains Fe +3 cations and SO 4-2 anions, which form a crystalline salt with rhomboidal geometry .


Physical And Chemical Properties Analysis

This compound has a molar mass of 562.02 . It has a density of 2.100 and decomposes at 400℃ . It is highly soluble in water .

Mechanism of Action

Ferric Sulfate is used as a hemostatic agent in different medical practices . This hemostatic function is achieved when ferric sulfate is applied directly to the damaged tissue . Once applied, ferric sulfate forms ferric ion-protein complex which helps the sealing of the damaged vessels mechanically .

Safety and Hazards

Ferric Sulfate Nonahydrate can cause skin and eye irritation . If ingested or inhaled, it can lead to harmful effects on health . Therefore, it is recommended to use protective equipment while handling this substance .

properties

CAS RN

13520-56-4

Molecular Formula

Fe2H18O21S3

Molecular Weight

562.02

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.